Cas no 154257-77-9 (3-Chloro-4-fluoro-2-methylbenzoic acid)

3-Chloro-4-fluoro-2-methylbenzoic acid is a substituted benzoic acid derivative featuring chloro, fluoro, and methyl functional groups on the aromatic ring. This compound is primarily utilized as a key intermediate in pharmaceutical and agrochemical synthesis, where its unique substitution pattern enhances reactivity and selectivity in coupling reactions. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (methyl) groups contributes to its versatility in fine chemical applications. It exhibits good stability under standard conditions and is compatible with a range of organic transformations, making it valuable for constructing complex molecular frameworks. The compound is typically supplied in high purity to ensure consistent performance in synthetic workflows.

3-Chloro-4-fluoro-2-methylbenzoic acid structure

154257-77-9 structure

Product Name:3-Chloro-4-fluoro-2-methylbenzoic acid

CAS No:154257-77-9

MF:C₈H₆ClFO₂

MW:188.583445072174

CID:2194326

PubChem ID:66599341

Update Time:2025-06-07

3-Chloro-4-fluoro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4-fluoro-2-methylbenzoic acid
- 3-Chloro-4-fluoro-2-methyl benzoic acid
- DTXSID801282003
- FMNNDKWURCANLD-UHFFFAOYSA-N
- DB-356945
- SCHEMBL109592
- 154257-77-9
- MDL： MFCD20645430
- Inchi： 1S/C8H6ClFO2/c1-4-5(8(11)12)2-3-6(10)7(4)9/h2-3H,1H3,(H,11,12)
- InChI Key： FMNNDKWURCANLD-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(C(=O)O)=C1C)F

Computed Properties

Exact Mass: 188.0040353g/mol
Monoisotopic Mass: 188.0040353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 37.3Å²

3-Chloro-4-fluoro-2-methylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010011534-250mg	3-Chloro-4-fluoro-2-methylbenzoic acid	154257-77-9	97%	250mg	470.40 USD	2021-07-06
Alichem	A010011534-500mg	3-Chloro-4-fluoro-2-methylbenzoic acid	154257-77-9	97%	500mg	863.90 USD	2021-07-06
Alichem	A010011534-1g	3-Chloro-4-fluoro-2-methylbenzoic acid	154257-77-9	97%	1g	1,490.00 USD	2021-07-06